Cas no 63290-58-4 (5-[4-Chloro-3-[(1,3-dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione)
63290-58-4 structure
Product Name:5-[4-Chloro-3-[(1,3-dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione
CAS No:63290-58-4
MF:C22H9ClO6S2
MW:468.886262655258
CID:2790273
PubChem ID:71373005
Update Time:2025-04-21
5-[4-Chloro-3-[(1,3-dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5,5'-[(4-Chloro-1,3-phenylene)disulfanediyl]di(2-benzofuran-1,3-dione)
- DTXSID40795847
- 63290-58-4
- 5-[4-Chloro-3-[(1,3-dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione
-
- Inchi: 1S/C22H9ClO6S2/c23-17-6-3-12(30-10-1-4-13-15(7-10)21(26)28-19(13)24)9-18(17)31-11-2-5-14-16(8-11)22(27)29-20(14)25/h1-9H
- InChI Key: ZSLHCOJWRDLKDI-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1SC1C=CC2C(=O)OC(C=2C=1)=O)SC1C=CC2C(=O)OC(C=2C=1)=O
Computed Properties
- Exact Mass: 467.9529080Da
- Monoisotopic Mass: 467.9529080Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 790
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 137Ų
5-[4-Chloro-3-[(1,3-dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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